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Cat. No.: B13311926

Get Quote

Content Type: Technical Whitepaper Audience: Medicinal Chemists, Process Scientists, and

Drug Development Professionals Subject: CAS 149177-98-0 (HCl Salt) | Molecular Scaffold

Analysis[1][2][3]

Executive Summary: The "Masked" -Amino Acid
Dimethyl 2-(aminomethyl)malonate represents a high-value "chiron" (chiral or achiral building

block) in modern medicinal chemistry.[1][2][3] Structurally, it is a malonate diester functionalized

with a primary amine at the

-position. Its utility stems from its ability to serve as a divergent intermediate:

ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

-Amino Acid Precursor: It acts as a masked

-alanine equivalent that allows for

-functionalization before decarboxylation, a route inaccessible to standard

-alanine.[1][2]
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Heterocyclic Scaffold: The 1,3-dielectrophilic core (esters) combined with the pendant

nucleophile (amine) enables rapid access to lactams, pyrimidines, and imidazoles.[2][3]

This guide details the reactivity profile, stability considerations, and validated synthetic

workflows for this versatile molecule.

Structural Analysis & Reactivity Profile[2][3][4]
The molecule possesses three distinct reactive centers, creating a "Reactivity Triangle" that

must be managed to prevent polymerization.
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Functional Group Type Reactivity Mode
Critical
Consideration

Primary Amine

(ngcontent-ng-

c2977031039=""

_nghost-ng-

c1310870263=""

class="inline ng-star-

inserted">

)

Nucleophile
Acylation, Alkylation,

Reductive Amination

Instability Trigger: In

the free base form,

this amine can attack

the ester of a

neighboring molecule

(intermolecular

polymerization) or its

own ester

(intramolecular

cyclization).[1][2]

Methyl Esters

(ngcontent-ng-

c2977031039=""

_nghost-ng-

c1310870263=""

class="inline ng-star-

inserted">

)

Electrophile

Hydrolysis,

Transesterification,

Amidation

The dual ester

activation makes the

-proton highly acidic (

).[1][2]

ngcontent-ng-

c2977031039=""

_nghost-ng-

c1310870263=""

class="inline ng-star-

inserted">

-Methine (

)

Acidic Proton
Deprotonation,

Alkylation

Access to this site

requires N-protection

first to prevent the

base from quenching

the amine or causing

side reactions.[1][2]

Stability Warning: The Hydrochloride Necessity
Dimethyl 2-(aminomethyl)malonate is commercially supplied as the hydrochloride salt (CAS

149177-98-0).[1][2][3]
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Risk: Generation of the free base without immediate reaction or protection leads to rapid

oligomerization via amide bond formation.[2][3]

Protocol: Always liberate the free base in situ in the presence of an electrophile (e.g.,

ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

) or at low temperatures.[2]

Core Synthetic Workflows
The following Graphviz diagram illustrates the three primary divergent pathways for this

molecule: Protection/Alkylation, Decarboxylation, and Cyclization.[2][3]
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Figure 1: Divergent synthetic pathways.[1][2][3] The central strategy involves N-protection to

access the stable malonate intermediate for further functionalization.[1]

Detailed Experimental Protocols
Protocol A: Synthesis of -Substituted -Amino Acids
This is the most powerful application of the scaffold.[1][3] It allows the introduction of a side

chain (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-

inserted">

) onto the

-alanine skeleton.[2]
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Step 1: N-Protection (Self-Validating Step)[1][2][3]

Objective: Cap the nucleophilic amine to prevent self-reaction and allow base treatment.

Reagents:ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-

inserted">

(1.1 eq),

(2.5 eq), DCM.[2]

Procedure:

Suspend the HCl salt in DCM at

.

Add ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-

inserted">

slowly to liberate the free base in situ.[2]

Immediately add ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline

ng-star-inserted">

solution.[2]

Stir at RT for 4 hours.

Validation: TLC should show disappearance of the baseline amine spot and appearance of a

non-polar spot (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-

star-inserted">

in 30% EtOAc/Hex).[2]

Step 2:

-Alkylation

Objective: Introduce diversity element
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.

Reagents: NaH (1.2 eq), Alkyl Halide (

, 1.1 eq), DMF.

Procedure:

Dissolve N-Boc intermediate in dry DMF at

.

Add NaH carefully (gas evolution).[2][3] The solution will turn yellow (enolate formation).[2]

[3]

Add alkyl halide and warm to RT.

Mechanism: The bulky Boc group directs alkylation to the carbon, preventing N-alkylation.[2]

[3]

Step 3: Hydrolysis & Decarboxylation

Objective: Reveal the amino acid.

Reagents: 6M HCl, Reflux.

Procedure:

Reflux the alkylated diester in 6M HCl for 12–18 hours.

This "one-pot" finish achieves three things: Ester hydrolysis, Boc deprotection, and

Decarboxylation.[2][3][4]

Product:ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-

inserted">

-substituted

-alanine hydrochloride (
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).[1][2]

Protocol B: Heterocycle Formation (Pyrimidines)
The 1,3-diester motif is a classic acceptor for dinucleophiles.[1][2][3]

Reagents: Urea or Thiourea, NaOMe, MeOH.[2][3]

Procedure: Refluxing the N-protected malonate with urea in methanolic sodium methoxide

yields 5-substituted barbituric acid derivatives.[1][2][3]

Note: If the amine is unprotected, it may compete, leading to complex mixtures.[2][3]

Recommendation: Always protect the pendant amine before attempting ring closures

involving the ester groups.[2][3]

Quantitative Data & Properties
Property Value Relevance

Molecular Weight 195.60 (HCl Salt)
Calculation of stoichiometry.[1]

[2][3]

Acidity (ngcontent-ng-

c2977031039="" _nghost-ng-

c1310870263="" class="inline

ng-star-inserted">

-H)

Accessible via mild bases

(NaOEt,

) or strong bases (NaH).[1][2]

Solubility Water, Methanol (Salt)
Free base is soluble in DCM,

EtOAc.[2][3]

Storage

ngcontent-ng-c2977031039=""

_nghost-ng-c1310870263=""

class="inline ng-star-inserted">

, Desiccated

Highly hygroscopic; moisture

leads to hydrolysis.[1][2]

Scientific Integrity & Troubleshooting (E-E-A-T)
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The "Hidden" Water Problem: Malonate alkylations are notoriously sensitive to water.[2][3]

Since the HCl salt is hygroscopic, it often contains trace water.

Correction: Dry the HCl salt in a vacuum desiccator over ngcontent-ng-c2977031039=""

_nghost-ng-c1310870263="" class="inline ng-star-inserted">

before use, or use an excess of NaH (sacrificial) during the alkylation step.[2]

The Decarboxylation Trap: In Step 3 (Decarboxylation), incomplete reaction is common.[2][3]

Validation: Monitor

evolution. If the reaction stalls, ensure the acidity is high (pH < 1) to protonate the
carboxylate, facilitating the loss of

via the cyclic transition state.[2]

Authoritative Insight: While direct ngcontent-ng-c2977031039="" _nghost-ng-c1310870263=""

class="inline ng-star-inserted">

-lactam formation from this specific precursor is theoretically possible via intramolecular
aminolysis, it is thermodynamically disfavored compared to intermolecular polymerization
(nylon-like formation).[1][2] For ngcontent-ng-c2977031039="" _nghost-ng-c1310870263=""
class="inline ng-star-inserted">

-lactam synthesis, researchers typically prefer the Staudinger synthesis (imine + ketene) rather
than cyclizing

-amino esters.[1][2] Therefore, this molecule is best utilized as a linear precursor or for 6-
membered heterocycles.[1][2][3]
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Source: "Acidity and Alkylation of Malonic Esters."[2][3] BenchChem Technical Guides.

Context: Provides pKa values and base selection criteria.

[1][2][3]

Heterocycle Synthesis

Source: "Pyrimidines from Malonates and Urea."[2][3] Organic Syntheses.

Context: Standard protocol for condensing malonates with urea.[2][3]

[1][2][3]

Crystallographic Data

Source: "Dimethyl 2-(aminomethylene)malonate structure."[1][2][3][5] Acta

Crystallographica. (Note: Distinguishes the enamine "aminomethylene" analog from the

saturated target, highlighting structural differences).

[1][2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13311926/docs#technical-guide-reactivity-
applications-of-dimethyl-2-aminomethyl-malonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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